Cas no 1806859-31-3 (3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-sulfonamide)

• Product Name: 3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-sulfonamide
• CAS No: 1806859-31-3
• MF: C₇H₇F₂IN₂O₂S
• MW: 348.108959436417
• CID: 4893830
• Update Time: 2025-06-08

3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-sulfonamide

• Inchi： 1S/C7H7F2IN2O2S/c1-3-2-4(15(11,13)14)5(6(8)9)7(10)12-3/h2,6H,1H3,(H2,11,13,14)
• InChI Key： SWZBENLQVJVVQW-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=CC(C)=N1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4

Additional information on 3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-sulfonamide

Introduction to 3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-sulfonamide (CAS No. 1806859-31-3)

3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1806859-31-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad biological activity and utility in drug development. The presence of multiple functional groups, including a difluoromethyl substituent, an iodo atom, a methyl group, and a sulfonamide moiety, endows this molecule with unique chemical properties and potential therapeutic applications.

The difluoromethyl group is particularly noteworthy due to its ability to modulate metabolic pathways and enhance binding affinity in biological targets. This substitution pattern is frequently employed in the design of bioactive molecules to improve pharmacokinetic profiles, such as metabolic stability and lipophilicity. In contrast, the iodo atom serves as a versatile handle for further chemical modifications, enabling cross-coupling reactions that are pivotal in constructing complex molecular architectures. The methylpyridine core provides a rigid scaffold that can be optimized for interactions with biological receptors, while the sulfonamide group introduces polarity and hydrogen bonding capabilities, which are essential for receptor recognition.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic sulfonamides in addressing unmet medical needs. The structural features of 3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-sulfonamide make it a promising candidate for further exploration in several therapeutic areas. For instance, sulfonamides have been extensively studied for their antimicrobial properties, with modifications aimed at enhancing efficacy against resistant strains. Additionally, the difluoromethyl group has been demonstrated to improve drug-like properties, such as solubility and bioavailability, making this compound an attractive scaffold for developing novel therapeutics.

In oncology research, the combination of an iodinated pyridine scaffold with a sulfonamide moiety has shown promise in targeting kinases and other enzymes involved in cancer progression. The ability to perform palladium-catalyzed cross-coupling reactions on the iodo substituent allows for the introduction of diverse pharmacophores, facilitating the discovery of inhibitors with high selectivity and potency. Furthermore, computational studies have suggested that the electronic distribution around the difluoromethyl group can fine-tune interactions with biological targets, potentially leading to improved drug efficacy.

The synthesis of 3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-sulfonamide involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include halogenation of pyridine derivatives followed by nucleophilic substitution or metal-catalyzed coupling reactions. The introduction of the sulfonamide group typically involves reaction with sulfonyl chlorides or sulfonyl azides under appropriate conditions. Recent methodological improvements have focused on optimizing these reactions to minimize side products and maximize yield, ensuring scalability for industrial applications.

Evaluation of the pharmacological profile of this compound has revealed intriguing biological activities. Preclinical studies have indicated potential efficacy against inflammatory diseases by modulating cytokine production and immune cell signaling pathways. The sulfonamide moiety interacts with protease enzymes and receptors, while the difluoromethyl group influences metabolic stability and binding kinetics. Additionally, structural analogs derived from this scaffold have demonstrated antiviral properties by inhibiting viral proteases or polymerases.

The role of computational chemistry in optimizing drug candidates like 3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-sulfonamide cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify optimal conformations for receptor interactions. These insights guide medicinal chemists in designing derivatives with enhanced potency and reduced toxicity. Furthermore, virtual screening algorithms have accelerated the process of identifying lead compounds by rapidly evaluating large libraries of virtual molecules.

In conclusion,3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-sulfonamide (CAS No. 1806859-31-3) represents a structurally complex and biologically relevant compound with significant potential in pharmaceutical development. Its unique combination of functional groups positions it as a versatile scaffold for addressing diverse therapeutic challenges. As research continues to uncover new applications for pyridine sulfonamides,this compound will likely play an important role in future drug discovery efforts, offering hope for innovative treatments across multiple disease areas.